(1R,2S,5S)-3-((S)-2-(3-(1-(tert-butylsulfonylMethyl)cyclohexyl)ureido)-3,3-diMethylbutanoyl)-6,6-diM
(1R,2S,5S)-3-((S)-2-(3-(1-(tert-butylsulfonylMethyl)cyclohexyl)ureido)-3,3-diMethylbutanoyl)-6,6-diM
Brand Name:
Vulcanchem
CAS No.:
1229337-32-9
VCID:
VC0037167
InChI:
InChI=1S/C26H45N3O6S/c1-23(2,3)19(20(30)29-14-16-17(25(16,7)8)18(29)21(31)32)27-22(33)28-26(12-10-9-11-13-26)15-36(34,35)24(4,5)6/h16-19H,9-15H2,1-8H3,(H,31,32)(H2,27,28,33)/t16-,17-,18-,19+/m0/s1
SMILES:
CC1(C2C1C(N(C2)C(=O)C(C(C)(C)C)NC(=O)NC3(CCCCC3)CS(=O)(=O)C(C)(C)C)C(=O)O)C
Molecular Formula:
C26H45N3O6S
Molecular Weight:
527.721
(1R,2S,5S)-3-((S)-2-(3-(1-(tert-butylsulfonylMethyl)cyclohexyl)ureido)-3,3-diMethylbutanoyl)-6,6-diM
CAS No.: 1229337-32-9
Main Products
VCID: VC0037167
Molecular Formula: C26H45N3O6S
Molecular Weight: 527.721
| CAS No. | 1229337-32-9 |
|---|---|
| Product Name | (1R,2S,5S)-3-((S)-2-(3-(1-(tert-butylsulfonylMethyl)cyclohexyl)ureido)-3,3-diMethylbutanoyl)-6,6-diM |
| Molecular Formula | C26H45N3O6S |
| Molecular Weight | 527.721 |
| IUPAC Name | (1R,2S,5S)-3-[(2S)-2-[[1-(tert-butylsulfonylmethyl)cyclohexyl]carbamoylamino]-3,3-dimethylbutanoyl]-6,6-dimethyl-3-azabicyclo[3.1.0]hexane-2-carboxylic acid |
| Standard InChI | InChI=1S/C26H45N3O6S/c1-23(2,3)19(20(30)29-14-16-17(25(16,7)8)18(29)21(31)32)27-22(33)28-26(12-10-9-11-13-26)15-36(34,35)24(4,5)6/h16-19H,9-15H2,1-8H3,(H,31,32)(H2,27,28,33)/t16-,17-,18-,19+/m0/s1 |
| Standard InChIKey | MNCDHDPDNUSTLV-CADBVGFASA-N |
| SMILES | CC1(C2C1C(N(C2)C(=O)C(C(C)(C)C)NC(=O)NC3(CCCCC3)CS(=O)(=O)C(C)(C)C)C(=O)O)C |
| PubChem Compound | 50914150 |
| Last Modified | Nov 11 2021 |
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